Cas no 1797891-68-9 (1-propan-2-yl-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]imidazole-4-sulfonamide)

• Product Name: 1-propan-2-yl-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]imidazole-4-sulfonamide
• CAS No: 1797891-68-9
• MF: C₂₀H₂₀N₆O₂S₂
• MW: 440.541800498962
• CID: 5373479
• Update Time: 2025-07-16

1-propan-2-yl-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]imidazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-propan-2-yl-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]imidazole-4-sulfonamide

• Inchi： 1S/C20H20N6O2S2/c1-14(2)26-11-19(22-13-26)30(27,28)25-16-7-5-15(6-8-16)18-12-29-20(24-18)23-17-4-3-9-21-10-17/h3-14,25H,1-2H3,(H,23,24)
• InChI Key： MNISVOUKBINNCM-UHFFFAOYSA-N
• SMILES： C1N(C(C)C)C=C(S(NC2=CC=C(C3=CSC(NC4=CC=CN=C4)=N3)C=C2)(=O)=O)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 1-propan-2-yl-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]imidazole-4-sulfonamide

Introduction to 1-propan-2-yl-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]imidazole-4-sulfonamide (CAS No. 1797891-68-9)

1-propan-2-yl-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]imidazole-4-sulfonamide (CAS No. 1797891-68-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of imidazole sulfonamides and is characterized by its unique structural features, which include a pyridine ring, a thiazole ring, and an imidazole sulfonamide moiety. These structural elements contribute to its pharmacological properties and make it a promising candidate for various therapeutic interventions.

The chemical structure of 1-propan-2-yl-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]imidazole-4-sulfonamide is particularly noteworthy for its ability to interact with specific biological targets. The presence of the pyridine ring and the thiazole ring provides the compound with strong electron-withdrawing properties, which can enhance its binding affinity to certain receptors. Additionally, the imidazole sulfonamide moiety is known for its ability to form hydrogen bonds and π-stacking interactions, further contributing to its biological activity.

Recent research has focused on the potential of 1-propan-2-yl-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]imidazole-4-sulfonamide as an anti-inflammatory agent. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable therapeutic option for conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-propan-2-yl-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]imidazole-4-sulfonamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer, lung cancer, and colon cancer. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic profile of 1-propan-2-yl-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]imidazole-4-sulfonamide has also been studied in detail. Research has shown that it exhibits good oral bioavailability and a favorable distribution profile, making it suitable for systemic administration. Furthermore, the compound has demonstrated low toxicity in animal models, suggesting that it may have a favorable safety profile in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-propan-2-yl-N-[4-[2-(pyridin-3-y-lamino)-1,3-thiazol - 4 - yl ] pheny l ] imidazol e - 4 - sulfonamide in human subjects. Early results from phase I trials have been promising, with the compound showing good tolerability and preliminary evidence of therapeutic benefit in patients with inflammatory conditions and certain types of cancer.

In conclusion, 1-propan - 2 - yl - N - [ 4 - [ 2 - ( pyridin - 3 - ylamino ) - 1 , 3 - thiazo l - 4 - yl ] pheny l ] imidazol e - 4 - sulfonamide (CAS No. 1797891 - 68 - 9) represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure and pharmacological properties make it a valuable target for further research and development in the fields of medicinal chemistry and drug discovery.